Cas no 58663-77-7 (1-(tert-butoxycarbonyl)-L-prolyl-L-prolyl-beta-alanine)

• Product Name: 1-(tert-butoxycarbonyl)-L-prolyl-L-prolyl-beta-alanine
• CAS No: 58663-77-7
• MF: C₁₈H₂₉N₃O₆
• MW: 383.439365148544
• CID: 1612027
• PubChem ID: 194708
• Update Time: 2025-04-21

1-(tert-butoxycarbonyl)-L-prolyl-L-prolyl-beta-alanine Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butoxycarbonyl)-L-prolyl-L-prolyl-beta-alanine
• 58663-77-7
• 3-[[(2S)-1-[(2S)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidin-2-yl]carbonylpyrrolidin-2-yl]carbonylamino]propanoic acid
• 3-[[[(2S)-1-[[(2S)-1-[(2-methylpropan-2-yl)oxy-oxomethyl]-2-pyrrolidinyl]-oxomethyl]-2-pyrrolidinyl]-oxomethyl]amino]propanoic acid
• beta-Alanine, N-(1-(1-((1,1-dimethylethoxy)carbonyl)-L-prolyl)-L-prolyl)-
• DTXSID70974204
• Citrocarbonate
• A834983
• N-[{1-[1-(tert-Butoxycarbonyl)prolyl]pyrrolidin-2-yl}(hydroxy)methylidene]-beta-alanine

• Inchi： 1S/C18H29N3O6/c1-18(2,3)27-17(26)21-11-5-7-13(21)16(25)20-10-4-6-12(20)15(24)19-9-8-14(22)23/h12-13H,4-11H2,1-3H3,(H,19,24)(H,22,23)/t12-,13-/m0/s1
• InChI Key： QBMVLWIYHYZWSI-STQMWFEESA-N
• SMILES： O=C([C@@H]1CCCN1C(=O)OC(C)(C)C)N1CCC[C@H]1C(NCCC(=O)O)=O

Computed Properties

• Exact Mass: 383.20577
• Monoisotopic Mass: 383.20563565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 116.25